Cas no 2172017-25-1 (methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate)

Methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate is a fluorinated cyclohexane derivative featuring a cyclobutyl hydroxy substituent and a methyl ester group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural features, including the difluorinated cyclohexane ring and the hydroxycyclobutyl moiety, which may influence conformational stability and reactivity. The presence of both fluorine and hydroxyl groups enhances its potential as a versatile intermediate for further functionalization or as a scaffold in drug discovery. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in the development of bioactive molecules or advanced materials.
methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate structure
2172017-25-1 structure
Product Name:methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate
CAS No:2172017-25-1
MF:C12H18F2O3
MW:248.266331195831
CID:5951613
PubChem ID:165872319
Update Time:2025-06-08

methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate
    • EN300-1630600
    • 2172017-25-1
    • Inchi: 1S/C12H18F2O3/c1-17-9(15)10(11(16)3-2-4-11)5-7-12(13,14)8-6-10/h16H,2-8H2,1H3
    • InChI Key: SRWCYRXXDMTFDR-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)OC)(CC1)C1(CCC1)O)F

Computed Properties

  • Exact Mass: 248.12240076g/mol
  • Monoisotopic Mass: 248.12240076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate Pricemore >>

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Additional information on methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate

Professional Introduction to Methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate (CAS No. 2172017-25-1)

Methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate, identified by its CAS number 2172017-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted rings and hydroxyl functional groups. The presence of these elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug development and synthetic chemistry.

The structural motif of methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate is particularly intriguing due to the combination of a cyclohexane ring with a cyclobutyl side chain, both of which are further modified by fluoro and hydroxyl groups. This configuration imparts a high degree of steric hindrance and electronic tunability, making it a valuable scaffold for designing novel bioactive molecules. The fluoro-substituents, in particular, are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The fluorine atom's unique electronic properties allow it to significantly influence the behavior of molecules in biological systems. For instance, fluorine can increase the lipophilicity of a drug molecule, facilitating better cell membrane penetration, or it can alter the acid-base properties of a compound, affecting its absorption and excretion rates. The compound methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate exemplifies how strategic fluorination can be used to optimize drug-like properties.

The cyclobutyl group in the molecule adds another layer of complexity, providing a rigid structure that can be exploited to achieve specific spatial orientations in biological targets. This rigidity can be particularly beneficial in designing molecules that interact with proteins or enzymes in a highly specific manner. The hydroxyl group, on the other hand, introduces polarity and potential hydrogen bonding capabilities, which can be crucial for binding interactions within biological systems. Together, these structural elements make methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

Recent studies have begun to uncover the potential therapeutic applications of structurally complex molecules like methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex drug candidates. The unique combination of functional groups present in this compound allows for diverse chemical modifications, enabling the creation of a wide range of derivatives with tailored biological activities. For example, further functionalization of the hydroxyl group could lead to the development of novel inhibitors or agonists targeting specific biological pathways.

The field of fluorinated heterocycles has seen significant advancements in recent years, with numerous reports highlighting their role in drug discovery and development. Fluorinated heterocycles are known for their ability to enhance pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The compound methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate fits well within this trend, showcasing the potential of fluorinated scaffolds in addressing unmet medical needs. Its unique structural features make it an attractive starting point for designing molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In conclusion, methyl 4,4-difluoro-1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate (CAS No. 2172017-25-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its combination of fluoro-substituents, cycloalkyl rings, and hydroxyl functional groups provides a rich framework for medicinal chemistry innovation. As research continues to uncover new applications and synthetic strategies for this compound and related derivatives, its importance in pharmaceutical development is likely to grow further. The ongoing exploration of its potential therapeutic applications underscores its significance as a valuable tool in the quest for new treatments.

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